Cas no 147900-22-9 (Estr-4-ene-3,6,17-trione,10-[1-(acetyloxy)-2-propynyl]-, [10(S)]- (9CI))

• Product Name: Estr-4-ene-3,6,17-trione,10-[1-(acetyloxy)-2-propynyl]-, [10(S)]- (9CI)
• CAS No: 147900-22-9
• MF: C₂₃H₂₆O₅
• MW: 382.449547290802
• CID: 147879
• PubChem ID: 10317756
• Update Time: 2025-04-19

Estr-4-ene-3,6,17-trione,10-[1-(acetyloxy)-2-propynyl]-, [10(S)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-ene-3,6,17-trione,10-[1-(acetyloxy)-2-propynyl]-, [10(S)]- (9CI)
• 1-[(8R,9S,10S,13S,14S)-13-methyl-3,6,17-trioxo-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-10-yl]prop-2-ynyl acetate
• 19-Ethynyl-19-acetoxyandrost-4-ene-3,6,17-trione
• 19-Ethynyl-19-acetoxy-AT
• Estr-4-ene-3,6,17-trione, 10-(1-(acetyloxy)-2-propynyl)-, (10(S))-
• CHEMBL3754543
• 147900-22-9
• [(1S)-1-[(8R,9S,10S,13S,14S)-13-methyl-3,6,17-trioxo-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-10-yl]prop-2-ynyl] acetate

• Inchi： 1S/C23H26O5/c1-4-21(28-13(2)24)23-10-7-14(25)11-18(23)19(26)12-15-16-5-6-20(27)22(16,3)9-8-17(15)23/h1,11,15-17,21H,5-10,12H2,2-3H3/t15-,16-,17-,21-,22-,23-/m0/s1
• InChI Key： OTBPDDRBTVTJBK-BGHDJBMGSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3([C@H](C#C)OC(C)=O)CCC(C=C3C(C[C@H]12)=O)=O

Computed Properties

• Exact Mass: 382.17808
• Monoisotopic Mass: 382.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 555.7°C at 760 mmHg
• Flash Point: 241.9°C
• Refractive Index: 1.567
• PSA: 77.51